Cas no 1505033-33-9 (4-amino-4-(trimethyl-1H-pyrazol-4-yl)butanoic acid)

• Product Name: 4-amino-4-(trimethyl-1H-pyrazol-4-yl)butanoic acid
• CAS No: 1505033-33-9
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6474794
• PubChem ID: 165792805
• Update Time: 2025-10-29

4-amino-4-(trimethyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(trimethyl-1H-pyrazol-4-yl)butanoic acid
• EN300-1785250
• 1505033-33-9

• Inchi： 1S/C10H17N3O2/c1-6-10(7(2)13(3)12-6)8(11)4-5-9(14)15/h8H,4-5,11H2,1-3H3,(H,14,15)
• InChI Key： YXZBSYUWTBTRRI-UHFFFAOYSA-N
• SMILES： OC(CCC(C1C(C)=NN(C)C=1C)N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-amino-4-(trimethyl-1H-pyrazol-4-yl)butanoic acid

Introduction to 4-amino-4-(trimethyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 1505033-33-9)

4-amino-4-(trimethyl-1H-pyrazol-4-yl)butanoic acid, identified by the CAS number 1505033-33-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates both amino and carboxylic acid functional groups, making it a versatile intermediate in synthetic chemistry and a promising candidate for drug development.

The molecular structure of 4-amino-4-(trimethyl-1H-pyrazol-4-yl)butanoic acid consists of a four-carbon chain terminated with an amino group, to which a trimethylpyrazole ring is attached at the fourth position. This unique arrangement confers specific chemical and biological properties, enabling its utility in various research applications. The presence of the trimethylpyrazole moiety enhances the compound's solubility and stability, making it an attractive scaffold for further derivatization and functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole scaffolds. Pyrazole derivatives have demonstrated efficacy in treating a wide range of diseases, including inflammatory disorders, infectious diseases, and cancer. The compound 4-amino-4-(trimethyl-1H-pyrazol-4-yl)butanoic acid has been explored as a key intermediate in the synthesis of potential drug candidates due to its ability to interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of 4-amino-4-(trimethyl-1H-pyrazol-4-yl)butanoic acid is its role in the development of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug design, as many therapeutic agents work by binding to and modulating the activity of specific enzymes. The compound's structural features allow it to mimic natural substrates or transition states, thereby inhibiting target enzymes effectively. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against various proteases and kinases, which are implicated in numerous pathological processes.

Furthermore, the trimethylpyrazole group in 4-amino-4-(trimethyl-1H-pyrazol-4-yl)butanoic acid contributes to its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development. CNS disorders, such as Alzheimer's disease and Parkinson's disease, represent significant unmet medical needs, and there is an urgent demand for innovative therapeutic strategies. The compound's ability to penetrate the CNS could open new avenues for treating these conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of molecules like 4-amino-4-(trimethyl-1H-pyrazol-4-yl)butanoic acid with greater accuracy. These computational tools have been instrumental in optimizing synthetic routes and identifying lead compounds for further development. By leveraging machine learning algorithms and molecular docking simulations, scientists can rapidly screen large libraries of compounds and identify those with high potential for therapeutic efficacy.

The synthesis of 4-amino-4-(trimethyl-1H-pyrazol-4-yl)butanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as hydrolysis or alkylation. Advances in green chemistry principles have also influenced the synthesis of this compound, with researchers striving to develop more environmentally friendly methods that minimize waste and reduce energy consumption.

In addition to its pharmaceutical applications, 4-amino-4-(trimethyl-1H-pyrazol-4-yll)butanoic acid has found utility in biochemical research as a tool compound for studying enzyme mechanisms and protein interactions. Its ability to act as a substrate or inhibitor provides valuable insights into metabolic pathways and cellular processes. Researchers have utilized this compound in enzyme kinetics studies to elucidate reaction mechanisms and identify key residues involved in catalysis.

The growing interest in pyrazole derivatives has led to numerous patents being filed for novel compounds based on this scaffold. Companies specializing in pharmaceutical intermediates have invested heavily in developing robust synthetic routes for producing these compounds on an industrial scale. This investment underscores the commercial significance of 4-amino--(trimethyl--1H--pyrazol--<0xE2><0x82><0x94>yl)--butanoic acid and its derivatives as building blocks for future therapeutics.

Looking ahead, the future prospects for cas no1505033_33_9 are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. Innovations in synthetic methodologies are expected to further enhance its accessibility, while computational studies will continue to guide the design of more effective derivatives. As our understanding of biological systems grows more sophisticated, compounds like cas no1505033_33_9 will play an increasingly important role in addressing complex diseases and improving human health.